Chlorophenoxyacetates

Chlorophenoxyacetates are a class of herbicides characterized by their ability to selectively control broadleaf weeds while minimizing damage to grasses. These compounds typically feature an acetate ester group attached to a para-chlorophenyl ring, which confers unique herbicidal properties. The mechanism of action involves the inhibition of aromatic amino acid synthesis in plants, disrupting essential metabolic processes and leading to weed death. Common examples include 2,4-Dichlorophenoxyacetic acid (2,4-D) and MCPA (Mecoprop). These compounds are widely used in agriculture for their effectiveness against various types of weeds while having a lower impact on crops due to their selectivity. However, they require careful handling and application to ensure environmental safety and efficacy.

Chemical Name	CAS	MF
(2-Chloro-4-fluorophenoxy)acetic Acid	399-41-7	C₈H₆ClFO₃
Ethacrynic acid	58-54-8	C₁₃H₁₂Cl₂O₄
2-(2-chlorophenoxy)acetic acid	614-61-9	C₈H₇ClO₃
3,4-Dichlorophenoxyacetic acid	588-22-7	C₈H₆Cl₂O₃
2-(3,5-Dichlorophenoxy)acetic acid	587-64-4	C₈H₆Cl₂O₃
Acetic acid, (2,4-dichlorophenoxy)-, compd. with 2-propanamine (1:1)	5742-17-6	C₁₁H₁₅Cl₂NO₃
(2-Chloro-5-methylphenoxy)acetic Acid	1556-00-9	C₉H₉ClO₃
(2,4-dichloro-6-methylphenoxy)acetic acid	13333-87-4	C₉H₈Cl₂O₃
2-(2,6-dichlorophenoxy)acetic Acid	575-90-6	C₈H₆Cl₂O₃
{2-chloro-4-[(1,3-dimethyl-2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]phenoxy}acetic acid	6316-03-6	C₁₃H₂₃NO

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